Cas no 1261905-02-5 (2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic Acid
• CAS No: 1261905-02-5
• MF: C₁₄H₇FN₂O₄
• MW: 286.21478676796
• MDL: MFCD18320178
• CID: 1223036
• PubChem ID: 53226090
• Update Time: 2025-09-28

2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic Acid
• 5'-Cyano-2'-fluoro-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18320178
• 2-(5-Cyano-2-fluorophenyl)-4-nitrobenzoic acid, 95%
• DTXSID30689822
• 1261905-02-5

• MDL： MFCD18320178
• Inchi： 1S/C14H7FN2O4/c15-13-4-1-8(7-16)5-12(13)11-6-9(17(20)21)2-3-10(11)14(18)19/h1-6H,(H,18,19)
• InChI Key： JUIJUFOMABKQNF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.039
• Monoisotopic Mass: 286.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 2.7

Additional information on 2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic Acid

Introduction to 2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic Acid (CAS No. 1261905-02-5)

2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic acid (CAS No. 1261905-02-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a fluorine atom, and a nitro group, all of which contribute to its diverse chemical properties and potential applications.

The chemical structure of 2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic acid consists of a benzoic acid core with a substituted phenyl ring. The presence of the cyano group (−CN) and the fluorine atom (−F) on the phenyl ring imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity. The nitro group (−NO₂) further enhances the compound's polarity and can be reduced to an amino group under appropriate conditions, making it a valuable intermediate in synthetic chemistry.

In recent years, 2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, researchers have explored its role in the development of anti-inflammatory agents, anticancer drugs, and inhibitors of specific enzymes involved in disease pathways.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic acid as a key intermediate in the synthesis of potent inhibitors of protein kinases. Protein kinases are enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in various diseases, including cancer. The study demonstrated that derivatives of this compound exhibited high selectivity and potency against specific kinases, making them promising candidates for further drug development.

Beyond its use as an intermediate, 2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic acid has also been investigated for its direct biological activities. Research conducted by a team at the University of California, Los Angeles (UCLA) revealed that this compound exhibits significant anti-inflammatory properties. In vitro studies showed that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory disorders.

The unique combination of functional groups in 2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic acid also makes it an attractive candidate for developing new materials with enhanced properties. For example, recent advancements in materials science have explored the use of this compound as a building block for designing functional polymers with improved thermal stability and mechanical strength. These polymers have potential applications in various industries, including electronics, automotive, and aerospace.

In conclusion, 2-(5-cyano-2-fluorophenyl)-4-nitrobenzoic acid (CAS No. 1261905-02-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile chemical properties make it an invaluable tool for researchers aiming to develop novel drugs and advanced materials. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.